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Compound of Interest

ethyl-N-(4-
Compound Name:
chlorophenyl)formimidate

Cat. No.: B8538543

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Ethyl-N-(4-chlorophenyl)formimidate is a chemical for which a specific CAS
number is not readily available in common chemical databases. This suggests that it is not a
widely studied or commercially available compound. The following technical guide has been
compiled based on the known chemistry, synthesis, and biological activities of closely related
N-aryl formimidates and formamidines. The experimental protocols and data presented are
based on analogous compounds and should be adapted and verified experimentally.

Chemical Identity and Properties

Ethyl-N-(4-chlorophenyl)formimidate is an organic compound belonging to the class of
formimidates. It is the ethyl ester of N-(4-chlorophenyl)formimidic acid.

Structure:

Table 1: Physicochemical Properties of Ethyl-N-(4-chlorophenyl)formimidate (Estimated)
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Property Value Source

Molecular Formula CoH10CINO Calculated

Molecular Weight 183.63 g/mol Calculated
Expected to be a liquid or low-

Appearance ] ) Analogy
melting solid

Boiling Point Not determined

. Expected to be soluble in
Solubility ] Analogy
organic solvents

Synthesis of Ethyl-N-(4-chlorophenyl)formimidate
The most common and direct method for the synthesis of ethyl N-arylformimidates is the
reaction of an aniline with triethyl orthoformate, often with acid catalysis.[1]

Proposed Synthetic Pathway:

The synthesis of ethyl-N-(4-chlorophenyl)formimidate can be achieved by the reaction of 4-
chloroaniline with triethyl orthoformate. This reaction typically proceeds with the elimination of
two equivalents of ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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